1-[(2,2-difluoro-1,3-benzodioxol-5-yl)methyl]-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: 1-[(2,2-difluoro-1,3-benzodioxol-5-yl)methyl]-N-(2,4-difluorophenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H12F4N2O4/c21-12-4-5-15(14(22)9-12)25-18(27)13-2-1-7-26(19(13)28)10-11-3-6-16-17(8-11)30-20(23,24)29-16/h1-9H,10H2,(H,25,27)
• InChI Key: CVXFJKWTTGOLMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)C(=C1)C(=O)NC2=C(C=C(C=C2)F)F)CC3=CC4=C(C=C3)OC(O4)(F)F
• Molecular Formula: C20H12F4N2O4
• Molecular Weight: 420.3 g/mol
• CAS No.: 400082-71-5

Description

1-[(2,2-difluoro-1,3-benzodioxol-5-yl)methyl]-N-(2,4-difluorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide is a useful research compound. Its molecular formula is C20H12F4N2O4 and its molecular weight is 420.32. The purity is usually 95%.
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Scientific Research Applications

Pyridyl Substituted Benzamides with Enhanced Emission Properties

Researchers have investigated pyridyl substituted benzamides, showcasing their potential in luminescence and nano-aggregate formation with enhanced emission properties in both solutions and solid states. Such compounds exhibit mechanochromic properties and respond to multiple stimuli, indicating their applicability in developing new materials for optical and electronic devices (Srivastava et al., 2017).

Metal-assisted Electrocyclic Reactions

The study on metal-assisted electrocyclic reactions of certain pyridine derivatives reveals their transformation into complex structures, further illustrating the chemical versatility and potential for creating novel compounds with specific functionalities (Pal et al., 2000).

Hyperbranched Aromatic Polyimides

Research into hyperbranched aromatic polyimides demonstrates the synthesis and properties of materials derived from pyridine and benzodioxole-related compounds. These materials exhibit solubility in common solvents and have significant potential in advanced material applications, such as in electronics or as novel polymers (Yamanaka et al., 2000).

Synthesis of Stereoselective Compounds

The development of stereoselective synthesis methods for complex organic compounds, including intermediates for pharmaceuticals, highlights the importance of precise chemical manipulation in creating substances with potential therapeutic applications (Lall et al., 2012).